Cas no 858130-53-7 ((1R)-3-amino-1-(thiophen-2-yl)propan-1-ol)
(1R)-3-Amino-1-(thiophen-2-yl)propan-1-ol is a chiral β-amino alcohol derivative featuring a thiophene moiety. This compound is of significant interest in asymmetric synthesis and pharmaceutical research due to its stereospecific configuration and functional versatility. The presence of both amino and hydroxyl groups enables its use as a building block for the preparation of biologically active molecules, including ligands and catalysts. Its thiophene ring enhances electronic properties, making it valuable in medicinal chemistry for drug design. The (1R)-enantiomer offers high enantiopurity, critical for applications requiring precise stereochemical control. This compound is typically handled under inert conditions to preserve stability.
858130-53-7 structure
Product Name:(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol
CAS No:858130-53-7
MF:C7H11NOS
MW:157.233340501785
CID:1846602
PubChem ID:28267101
Update Time:2025-10-22
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-AMINO-1-(2-THIENYL)-1-PROPANOL
- (1R)-3-amino-1-(thiophen-2-yl)propan-1-ol
- 858130-53-7
- EN300-1865795
- AKOS006306680
- DB-290177
-
- Inchi: 1S/C7H11NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2/t6-/m1/s1
- InChI Key: OFOQLYYHEOJCSK-ZCFIWIBFSA-N
- SMILES: S1C=CC=C1[C@@H](CCN)O
Computed Properties
- Exact Mass: 157.05613515g/mol
- Monoisotopic Mass: 157.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 74.5Ų
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865795-0.05g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 0.05g |
$1549.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-0.1g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 0.1g |
$1623.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-0.25g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 0.25g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-0.5g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 0.5g |
$1770.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-1.0g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1865795-2.5g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 2.5g |
$3611.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-5.0g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 5g |
$5345.0 | 2023-06-01 | ||
| Enamine | EN300-1865795-10.0g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 10g |
$7927.0 | 2023-06-01 | ||
| Enamine | EN300-1865795-1g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 1g |
$1844.0 | 2023-09-18 | ||
| Enamine | EN300-1865795-5g |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol |
858130-53-7 | 5g |
$5345.0 | 2023-09-18 |
(1R)-3-amino-1-(thiophen-2-yl)propan-1-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
858130-53-7 ((1R)-3-amino-1-(thiophen-2-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk